Dibenzyl 4-(trifluoromethyl)-2,6-pyridinedicarboxylate

• IUPAC Name: dibenzyl 4-(trifluoromethyl)pyridine-2,6-dicarboxylate
• InChI: InChI=1S/C22H16F3NO4/c23-22(24,25)17-11-18(20(27)29-13-15-7-3-1-4-8-15)26-19(12-17)21(28)30-14-16-9-5-2-6-10-16/h1-12H,13-14H2
• InChI Key: QHOVJZALOKQXPL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC(=O)C2=CC(=CC(=N2)C(=O)OCC3=CC=CC=C3)C(F)(F)F
• Molecular Formula: C22H16F3NO4
• Molecular Weight: 415.4 g/mol

Description

The compound is a derivative of pyridine, which is a basic heterocyclic organic compound. It has a benzyl group and a trifluoromethyl group attached to the pyridine ring.

Synthesis Analysis

While specific synthesis methods for this compound were not found, trifluoromethylpyridines are generally synthesized using various methods, including the use of triflic acid as a catalyst for esterification.

Scientific Research Applications

• Catalysis and Synthesis :

  • Dibenzylhafnium complexes, supported by dianionic bidentate or tridentate ligands, have been utilized as catalysts for the C(sp3)–H alkenylation of 2,6-dimethylpyridines with dialkylalkynes, leading to the stereoselective synthesis of trisubstituted alkenes (Lopez et al., 2016).
  • Similarly, neutral and cationic zirconium benzyl complexes containing bidentate pyridine−alkoxide ligands have been synthesized and used in olefin polymerization chemistry (Tsukahara & Swenson, 1997).

• Pharmaceutical and Medicinal Applications :

  • A compound synthesized using dibenzyl azodicarboxylate (DBAD) was evaluated for its antitumor activity, demonstrating the potential for developing new therapeutic agents (Grivsky et al., 1980).

• Organic Chemistry and Reactions :

  • The preparation of carboxylic esters and phosphoric esters has been facilitated by reactions involving dibenzyl azodicarboxylate (Mitsunobu & Eguchi, 1971).
  • In another study, dibenzyl azodicarboxylate was used to synthesize 2-amino glycosides in a [4+2] cycloaddition reaction with glycals (Leblanc & Fitzsimmons, 1989).

• Material Science and Crystallography :

  • The crystal and molecular structure of a compound synthesized using a dibenzyl azodicarboxylate derivative was investigated, highlighting its application in the field of crystallography and material science (Zugenmaier, 2013).

Safety And Hazards

While specific safety data for this compound is not available, related compounds such as 4-(Trifluoromethyl)benzyl bromide are known to cause severe skin burns and eye damage.

Future Directions

Trifluoromethylpyridines and their derivatives are currently used in the protection of crops from pests and in the pharmaceutical industry. It is expected that many novel applications of these compounds will be discovered in the future.